N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)acetamide

• IUPAC Name: N-(2-benzyl-3,4-dihydro-1H-pyrazino[1,2-a]benzimidazol-8-yl)acetamide
• InChI: InChI=1S/C19H20N4O/c1-14(24)20-16-7-8-18-17(11-16)21-19-13-22(9-10-23(18)19)12-15-5-3-2-4-6-15/h2-8,11H,9-10,12-13H2,1H3,(H,20,24)
• InChI Key: GTZKIBUICKWZMT-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC2=C(C=C1)N3CCN(CC3=N2)CC4=CC=CC=C4
• Molecular Formula: C19H20N4O
• Molecular Weight: 320.4 g/mol

Description

N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)acetamide, also known as BZB, is a chemical compound that belongs to the family of benzimidazole derivatives. It has been extensively studied for its potential applications in the field of medicinal chemistry, particularly as a potential drug candidate for the treatment of various diseases.

Mechanism of Action

The exact mechanism of action of N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)acetamide is not fully understood. However, it has been shown to inhibit the activity of various enzymes, such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response. N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)acetamide has also been shown to modulate the activity of various signaling pathways, such as the nuclear factor-kappa B (NF-κB) and mitogen-activated protein kinase (MAPK) pathways, which are involved in the regulation of cell proliferation and apoptosis.
Biochemical and Physiological Effects
N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)acetamide has been shown to exhibit a wide range of biochemical and physiological effects. It has been shown to exhibit anti-inflammatory effects by inhibiting the production of various inflammatory mediators, such as prostaglandins and cytokines. N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)acetamide has also been shown to exhibit antioxidant effects by scavenging free radicals and inhibiting lipid peroxidation. In addition, N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)acetamide has been shown to exhibit antitumor effects by inducing apoptosis and inhibiting cell proliferation.

Advantages and Limitations for Lab Experiments

N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)acetamide has several advantages for lab experiments. It is relatively easy to synthesize and is readily available. It has also been extensively studied, and its pharmacological activities are well documented. However, N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)acetamide also has some limitations for lab experiments. It is relatively unstable and can degrade over time, which can affect its activity. In addition, its solubility in water is relatively low, which can limit its use in certain experimental settings.

Future Directions

There are several future directions for the study of N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)acetamide. One potential direction is to further investigate its potential as a drug candidate for the treatment of various diseases, particularly cancer, Alzheimer's disease, and Parkinson's disease. Another potential direction is to investigate its potential as a modulator of the gut microbiome, which has been shown to play a critical role in human health and disease. Finally, further studies are needed to fully understand the mechanism of action of N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)acetamide and its potential interactions with other signaling pathways and enzymes.

Synthesis Methods

The synthesis of N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)acetamide involves a multi-step process that starts with the reaction of 2-aminobenzimidazole with ethyl acetoacetate to form 2-(1H-benzimidazol-2-yl)acetic acid ethyl ester. This intermediate is then reacted with benzyl bromide in the presence of potassium carbonate to yield 2-(1-benzyl-1H-benzimidazol-2-yl)acetic acid ethyl ester. The final step involves the reaction of this intermediate with hydrazine hydrate to form N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)acetamide.

Scientific Research Applications

N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)acetamide has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit a wide range of pharmacological activities, including anti-inflammatory, antioxidant, antitumor, and antimicrobial activities. N-(2-benzyl-1,2,3,4-tetrahydropyrazino[1,2-a]benzimidazol-8-yl)acetamide has also been studied for its potential as a drug candidate for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.